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Compound of Interest

Compound Name:

Bis[2-

(succinimidooxycarbonyloxy)ethyl]

sulfone

Cat. No.: B014174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone (BSOCOES) is a homobifunctional N-

hydroxysuccinimide (NHS) ester crosslinker widely utilized in bioconjugation, polymer

chemistry, and drug delivery systems. Its utility stems from its ability to react with primary

amines to form stable amide bonds and a base-cleavable sulfone linker, allowing for the

reversible crosslinking of molecules. However, the inherent reactivity of the NHS ester groups

also makes BSOCOES susceptible to degradation, primarily through hydrolysis. This technical

guide provides a comprehensive overview of the storage, stability, and handling of BSOCOES,

including detailed experimental protocols for stability assessment and visualization of

degradation pathways.

Chemical and Physical Properties
A clear understanding of the fundamental properties of BSOCOES is essential for its proper

handling and application.
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Property Value Citations

Synonyms

BSOCOES, Bis[2-(N-

succinimidyloxycarbonyloxy)et

hyl]sulfone

[1]

CAS Number 57683-72-4 [2]

Molecular Formula C14H16N2O12S [1]

Molecular Weight 436.35 g/mol [1]

Appearance White to off-white solid [2]

Solubility

Insoluble in water; soluble in

organic solvents such as

DMSO and DMF.

[3]

Reactivity Reacts with primary amines. [3]

Cleavability

The sulfone linker is cleavable

under basic conditions (e.g.,

pH 11.6, 2 hours, 37°C).

[3]

Storage and Handling
Proper storage and handling are critical to maintain the integrity and reactivity of BSOCOES.

Recommended Storage Conditions:

Temperature: Store at -20°C for long-term storage.

Moisture: BSOCOES is moisture-sensitive. It should be stored in a tightly sealed container

with a desiccant.

Light: Protect from light.

Handling:

Before opening, allow the container to equilibrate to room temperature to prevent moisture

condensation.
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Due to its water insolubility, BSOCOES should be dissolved in an anhydrous water-miscible

organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately

before use.

Stock solutions in DMSO or DMF are not recommended for long-term storage as these

solvents are hygroscopic and the absorbed moisture can lead to the hydrolysis of the NHS

ester.

Stability Profile
The stability of BSOCOES is primarily influenced by the hydrolysis of its NHS ester groups, a

reaction that is highly dependent on pH and temperature.

Hydrolytic Stability of NHS Esters
The hydrolysis of the NHS ester is a competing reaction to the desired aminolysis (reaction with

a primary amine). This hydrolytic degradation renders the crosslinker inactive.

Caption: Competing reactions of BSOCOES: Aminolysis vs. Hydrolysis.

The rate of hydrolysis increases significantly with increasing pH. The table below provides

generalized half-life data for NHS esters at various pH values and temperatures. Note: This is

general data for NHS esters and may not represent the exact values for BSOCOES.

pH Temperature (°C)
Approximate Half-life of
NHS Ester

7.0 0 4 - 5 hours

8.0 4 ~ 1 hour

8.6 4 ~ 10 minutes

Degradation Pathways
BSOCOES has two primary points of degradation: the hydrolysis of the two NHS ester groups

and the cleavage of the central sulfone linker under basic conditions.
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NHS Ester Hydrolysis (pH dependent)

Sulfone Linker Cleavage (High pH)

Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone
(Active)

Mono-hydrolyzed Intermediate

+ H2O
- NHS

Di-carboxylic Acid Derivative
(Inactive for crosslinking)

+ H2O
- NHS

Cleaved Fragments

pH > 11
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Start: BSOCOES Sample

Prepare Sample
(Dissolve in anhydrous DMSO/ACN)

Inject into HPLC System

UV Detection (260 nm)

Generate Chromatogram

Data Analysis:
- Identify Peaks

- Calculate Purity
- Quantify Degradants

Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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